Cas no 53498-34-3 (3,4-FURANDIACETIC ACID, TETRAHYDRO-, CIS-)
53498-34-3 structure
Product Name:3,4-FURANDIACETIC ACID, TETRAHYDRO-, CIS-
CAS No:53498-34-3
MF:C8H12O5
MW:188.177883148193
CID:3290002
PubChem ID:13235304
Update Time:2025-04-21
3,4-FURANDIACETIC ACID, TETRAHYDRO-, CIS- Chemical and Physical Properties
Names and Identifiers
-
- 3,4-FURANDIACETIC ACID, TETRAHYDRO-, CIS-
- 3,4-Furandiacetic acid, tetrahydro-, cis- (9CI)
- 2-[(3R,4S)-4-(carboxymethyl)oxolan-3-yl]acetic acid
- 53498-34-3
- AKOS040802667
- SCHEMBL22870048
-
- Inchi: 1S/C8H12O5/c9-7(10)1-5-3-13-4-6(5)2-8(11)12/h5-6H,1-4H2,(H,9,10)(H,11,12)/t5-,6+
- InChI Key: MAGWHWDYEJTCRO-OLQVQODUSA-N
- SMILES: O1C[C@@H](CC(O)=O)[C@@H](CC(O)=O)C1
Computed Properties
- Exact Mass: 188.06847348Da
- Monoisotopic Mass: 188.06847348Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 83.8Ų
3,4-FURANDIACETIC ACID, TETRAHYDRO-, CIS- Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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